Cas no 90162-24-6 (2,4-Octanediol)

2,4-Octanediol structure
2,4-Octanediol structure
Product Name:2,4-Octanediol
CAS No:90162-24-6
MF:C8H18O2
MW:146.227323055267
CID:792883
PubChem ID:3494075
Update Time:2025-04-19

2,4-Octanediol Chemical and Physical Properties

Names and Identifiers

    • 2,4-Octanediol
    • octane-2,4-diol
    • SCHEMBL428260
    • 90162-24-6
    • DTXSID40393009
    • Inchi: 1S/C8H18O2/c1-3-4-5-8(10)6-7(2)9/h7-10H,3-6H2,1-2H3
    • InChI Key: HOWLAKMIIWUJEJ-UHFFFAOYSA-N
    • SMILES: OC(CC(C)O)CCCC

Computed Properties

  • Exact Mass: 146.130679813g/mol
  • Monoisotopic Mass: 146.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 73.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 0.9180
  • Melting Point: 43.76°C (estimate)
  • Boiling Point: 243.79°C (rough estimate)
  • Refractive Index: 1.4422
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